Cas no 1225764-89-5 (Tert-butyl 3-butanoylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-butanoylpiperidine-1-carboxylate
• CAS No: 1225764-89-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5291097
• PubChem ID: 72529619
• Update Time: 2025-07-18

Tert-butyl 3-butanoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1225764-89-5
• tert-butyl 3-butanoylpiperidine-1-carboxylate
• EN300-797798
• Tert-butyl 3-butanoylpiperidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-5-7-12(16)11-8-6-9-15(10-11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： ICVSDRPUKKDYKP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(CCC)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-butanoylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-butanoylpiperidine-1-carboxylate (CAS No: 1225764-89-5)

Tert-butyl 3-butanoylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1225764-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The structure of Tert-butyl 3-butanoylpiperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 3-position and a butanoyl moiety at the 1-position, making it a versatile intermediate in the synthesis of more complex molecules.

The significance of Tert-butyl 3-butanoylpiperidine-1-carboxylate lies in its potential applications as a building block in drug discovery and development. Piperidine derivatives are widely studied due to their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The tert-butyl and butanoyl substituents in this compound contribute to its unique chemical properties, which may enhance its interactions with biological targets. This makes Tert-butyl 3-butanoylpiperidine-1-carboxylate a valuable candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule drugs that can selectively target specific diseases or conditions. Tert-butyl 3-butanoylpiperidine-1-carboxylate has been investigated for its potential role in addressing various therapeutic challenges. For instance, studies have suggested that piperidine-based compounds may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling. The structural features of Tert-butyl 3-butanoylpiperidine-1-carboxylate make it an attractive scaffold for modulating these pathways, potentially leading to the discovery of new treatments for chronic inflammatory disorders.

Moreover, the pharmaceutical industry has increasingly focused on the optimization of drug-like properties, such as solubility, bioavailability, and metabolic stability. The tert-butyl group in Tert-butyl 3-butanoylpiperidine-1-carboxylate can influence these properties by affecting molecular interactions and pharmacokinetic behavior. Researchers have been exploring strategies to fine-tune these characteristics, ensuring that derived compounds exhibit favorable pharmacological profiles. This approach aligns with the broader goal of developing drugs that are both effective and safe for clinical use.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like Tert-butyl 3-butanoylpiperidine-1-carboxylate. These technologies allow for rapid evaluation of large libraries of compounds, enabling scientists to pinpoint molecules with high binding affinity and selectivity. By leveraging these tools, researchers can more efficiently navigate the complex landscape of drug discovery, reducing the time and resources required to bring new therapies to market.

The synthesis of Tert-butyl 3-butanoylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine core, followed by functionalization with the tert-butyl and butanoyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to generate sufficient quantities for preclinical studies. These improvements are crucial for advancing drug development pipelines and translating laboratory findings into tangible therapeutic solutions.

Preclinical studies play a pivotal role in evaluating the safety and efficacy of new compounds before they proceed to human trials. Tert-butyl 3-butanoylpiperidine-1-carboxylate has been subjected to various pharmacological assays to assess its potential therapeutic benefits. Initial results suggest that this compound may exhibit desirable pharmacological effects without significant side effects. However, further research is needed to fully characterize its mechanisms of action and long-term safety profile. These studies are essential for providing robust evidence supporting its potential as a lead compound in drug development.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of Tert-butyl 3-butanoylpiperidine-1-carboxylate. Collaboration between chemists, biologists, and pharmacologists has facilitated comprehensive investigations into its biological activity and potential applications. Such interdisciplinary efforts are critical for uncovering new insights and developing innovative strategies for therapeutic intervention. By fostering collaboration across different scientific disciplines, researchers can harness diverse expertise to address complex challenges in medicine.

In conclusion, Tert-butyl 3-butanoylpiperidine-1-carboxylate (CAS No: 1225764-89-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry, computational modeling, and preclinical evaluation techniques, the future prospects for this compound appear bright. Continued investigation into its biological activity and pharmacological properties will be essential for realizing its full therapeutic potential.